Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate

• IUPAC Name: ethyl 1-ethylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-3-14-8-13-10-7-9(5-6-11(10)14)12(15)16-4-2/h5-8H,3-4H2,1-2H3
• InChI Key: VPDMFCLAZAZCMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1C=CC(=C2)C(=O)OCC
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate (EBCC) is a synthetic organic compound belonging to the class of benzodiazepines. It is a white, crystalline solid with a melting point of 114-116°C and a boiling point of 200-202°C. EBCC has been used in a variety of laboratory experiments and research studies. It has been found to have a variety of biochemical and physiological effects, and has been used in the synthesis of other compounds.

Scientific Research Applications

Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of other compounds, including pharmaceuticals, and has been used as a model compound to study the mechanism of action of benzodiazepines. It has also been used to study the biochemical and physiological effects of benzodiazepines on the body.

Mechanism of Action

The mechanism of action of Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate is similar to that of other benzodiazepines. It binds to specific sites on the GABA receptor, which is an inhibitory neurotransmitter receptor. This binding causes a decrease in the activity of the receptor, resulting in a decrease in the activity of the neurons that it is connected to. This decrease in activity leads to an overall decrease in the activity of the nervous system, resulting in a sedative and anxiolytic effect.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to act as an anxiolytic, sedative, and anticonvulsant. It has also been found to have an effect on the cardiovascular system, resulting in decreased heart rate and blood pressure. Additionally, it has been found to have an effect on the endocrine system, resulting in increased levels of certain hormones.

Advantages and Limitations for Lab Experiments

Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate has a number of advantages and limitations when used in laboratory experiments. One of the advantages is that it is relatively easy to synthesize, and can be synthesized in a variety of ways. Additionally, it has a low toxicity, making it safe to use in laboratory experiments. However, it has a low solubility in water, making it difficult to use in aqueous solutions. Additionally, it has a low efficacy, meaning that it may not be as effective as other compounds in certain experiments.

Future Directions

There are a number of potential future directions for Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate. One potential direction is to further explore its effects on the endocrine system. Additionally, it could be further studied for its potential use in the synthesis of other compounds. Additionally, further research into its mechanism of action could lead to a better understanding of the effects of benzodiazepines on the body. Finally, further research into its biochemical and physiological effects could lead to a better understanding of its potential therapeutic applications.

Synthesis Methods

Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate can be synthesized by a number of methods, including the reaction of ethylbenzene with 1,3-dibromo-5-chloro-2-methoxybenzene in the presence of an acid catalyst. The reaction results in the formation of this compound, along with a small amount of by-products. The reaction can be carried out in either a batch or a continuous process. The reaction is typically carried out at a temperature of between 120-150°C and a pressure of between 5-10 atmospheres.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through experimental studies and regulatory guidelines. Unfortunately, this information for Ethyl 1-ethyl-1,3-benzodiazole-5-carboxylate is not available.